Cas no 64642-46-2 (Pentadecanoic acid, 3-amino-14-methyl-)

• Product Name: Pentadecanoic acid, 3-amino-14-methyl-
• CAS No: 64642-46-2
• MF: C₁₆H₃₃NO₂
• MW: 271.438725233078
• CID: 420926
• PubChem ID: 56615621
• Update Time: 2025-04-19

Pentadecanoic acid, 3-amino-14-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 3-amino-14-methyl-
• 3-amino-14-methylpentadecanoic acid
• 64642-46-2
• DTXSID00718072

• Inchi： 1S/C16H33NO2/c1-14(2)11-9-7-5-3-4-6-8-10-12-15(17)13-16(18)19/h14-15H,3-13,17H2,1-2H3,(H,18,19)
• InChI Key： YLQDUYJBYICVPH-UHFFFAOYSA-N
• SMILES： OC(CC(CCCCCCCCCCC(C)C)N)=O

Computed Properties

• Exact Mass: 271.25129
• Monoisotopic Mass: 271.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32